2-(pyrrolidin-1-yl)-N-(2,4,6-triiodophenyl)acetamide

• IUPAC Name: 2-pyrrolidin-1-yl-N-(2,4,6-triiodophenyl)acetamide
• InChI: InChI=1S/C12H13I3N2O/c13-8-5-9(14)12(10(15)6-8)16-11(18)7-17-3-1-2-4-17/h5-6H,1-4,7H2,(H,16,18)
• InChI Key: UGYNNZFCAWRKHM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC(=O)NC2=C(C=C(C=C2I)I)I
• Molecular Formula: C12H13I3N2O
• Molecular Weight: 581.96 g/mol

Description

2-(pyrrolidin-1-yl)-N-(2,4,6-triiodophenyl)acetamide, also known as TAFA, is a chemical compound that has been extensively studied for its potential applications in scientific research. TAFA is a derivative of the well-known iodinated contrast agent, iohexol, and has been shown to exhibit unique properties that make it a promising tool for a variety of research applications.

Scientific Research Applications

Pharmacological Characterization of Kappa-Opioid Receptors Antagonists

Studies on compounds like 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242) demonstrate high affinity for kappa-opioid receptors (KOR), suggesting potential therapeutic applications in treating depression and addiction disorders. Such compounds have shown efficacy in preclinical models, offering insights into the neurochemical pathways involved in stress, addiction, and mood disorders (Grimwood et al., 2011).

Antiprion Activity of Benzamide Derivatives

Benzamide derivatives, incorporating structural features such as the 2-(1-pyrrolidinyl)- or 2-(1-piperidyl)acetylamino group, have been synthesized and evaluated for their potential as therapeutic agents against prion diseases. These compounds have been assayed for their binding affinity to human PrP(C) and inhibition of PrP(Sc) conversion, showing promising results in vitro and in cell models (Fiorino et al., 2012).

Synthesis of Pyrrolidin-2-ones

Research focusing on the synthesis of pyrrolidin-2-ones via intramolecular cyclisation of N-(2-alken-1-yl)amides indicates potential applications in the synthesis of biologically active compounds. These processes offer routes to diastereomerically pure pyrrolidine derivatives, which could serve as building blocks for the development of new pharmaceuticals (Galeazzi et al., 1996).

PI3K Inhibitors for Cancer Therapy

Studies on the modification of compounds like N-(6-(2-Methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, through the replacement of the acetamide group with alkylurea, have identified derivatives with potent antiproliferative activities against human cancer cell lines. These findings suggest the potential of such compounds in cancer therapy, particularly as PI3K inhibitors with reduced toxicity (Wang et al., 2015).